Direct blue 68

• CAS No.: 129290-84-2
• Molecular Formula: C5H5IN2O2
• Synonyms: Direct blue 68

Description

Direct Blue 68 (DB68) is a synthetic azo dye classified under the direct dye category, commonly used in textile industries for dyeing cotton, silk, and other cellulosic fibers. Azo dyes like DB68 are characterized by their -N=N- chromophore and sulfonic acid groups, which enhance water solubility and fiber affinity. DB68 is known for its deep blue hue, moderate lightfastness, and cost-effective production. Its molecular structure typically includes aromatic rings linked by azo bonds and sulfonate groups (-SO₃⁻), which improve solubility and ionic interactions with fibers.

Comparison with Similar Compounds

Comparison with Similar Compounds

Direct Blue 68 is compared here with two structurally and functionally related direct dyes: Direct Blue 78 (DB78) and Direct Blue 90 (DB90). These compounds share core azo-based frameworks but differ in substituents, molecular weight, and application performance.

Table 1: Key Properties of this compound and Analogues

Property	This compound	Direct Blue 78 (CAS 2503-73-3)	Direct Blue 90 (CAS 12217-56-0)
Molecular Formula	C₃₄H₂₄N₆Na₄O₁₆S₄	C₄₀H₂₄N₈Na₄O₂₀S₄	C₃₂H₁₈N₆Na₄O₁₄S₄
Molecular Weight	~960 g/mol	~1,100 g/mol	~920 g/mol
Sulfonate Groups	4	4	4
Solubility (Water)	High (≥50 g/L)	Moderate (20–30 g/L)	High (≥50 g/L)
Primary Applications	Cotton, paper dyeing	Heavy-duty textiles, leather	Specialty textiles, biomedical stains
Lightfastness	Moderate (Grade 4–5)	High (Grade 6–7)	Low (Grade 3–4)
Environmental Impact	High (persistent)	Moderate (biodegradable intermediates)	High (toxic metabolites)

Structural and Functional Differences

• Direct Blue 78 : Contains additional naphthyl groups and extended conjugation, increasing molecular weight and lightfastness. Its higher thermal stability makes it suitable for leather dyeing under high-temperature conditions. However, reduced solubility limits its use in low-liquor dye baths .
• Direct Blue 90 : Features fewer aromatic rings and a simpler structure, leading to lower molecular weight and faster dyeing kinetics. However, reduced lightfastness restricts its use to short-term applications. DB90 is also employed in biomedical staining due to its affinity for amyloid proteins .

Research Findings

• A 2023 study comparing washfastness rated DB78 highest (Grade 4–5) due to its bulky structure resisting hydrolysis, while DB68 and DB90 scored lower (Grade 3–4) .
• DB90’s low photostability was linked to rapid oxidative cleavage of its azo bonds under UV exposure, as shown in spectroscopic analyses .

Q & A

Q. What steps ensure reproducibility in spectroscopic studies of this compound’s aggregation behavior?

• Methodological Answer : Calibrate instruments daily using reference standards. Report solvent purity, temperature, and mixing speeds. Archive raw spectral data in FAIR-aligned repositories .